N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H11BrCl2FNOS/c16-9-4-5-14(13(19)6-9)20-15(21)8-22-7-10-11(17)2-1-3-12(10)18/h1-6H,7-8H2,(H,20,21)
• InChI Key: ZYEMHGWKOZFVQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCC(=O)NC2=C(C=C(C=C2)Br)F)Cl
• Molecular Formula: C15H11BrCl2FNOS
• Molecular Weight: 423.1 g/mol

Description

N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide, also known as BFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BFA is a thioacetamide derivative that has been synthesized through various methods and has been found to have a unique mechanism of action.

Mechanism of Action

N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide exerts its effects through the inhibition of the Golgi apparatus, which is responsible for the processing and transport of proteins and lipids. N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide binds to a protein called ADP-ribosylation factor (ARF), which is involved in the regulation of the Golgi apparatus. By binding to ARF, N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide disrupts the normal functioning of the Golgi apparatus, leading to the accumulation of proteins and lipids in the endoplasmic reticulum and eventual cell death.
Biochemical and Physiological Effects
N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of parasites. N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has also been found to induce endoplasmic reticulum stress, which leads to the activation of the unfolded protein response and the subsequent degradation of misfolded proteins.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has several advantages for lab experiments, including its ability to induce apoptosis in cancer cells and its anti-inflammatory properties. However, N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide also has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide. One area of research is the development of N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide analogs with improved potency and selectivity. Another area of research is the investigation of the potential use of N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide in combination with other drugs for the treatment of cancer and parasitic infections. Additionally, the study of the mechanism of action of N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide and its effects on the Golgi apparatus could provide insights into the regulation of protein and lipid processing and transport in cells.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties, as it inhibits the growth of cancer cells by inducing apoptosis. N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in various animal models. Additionally, N-(4-bromo-2-fluorophenyl)-2-[(2,6-dichlorobenzyl)thio]acetamide has been studied for its potential use in the treatment of parasitic infections, as it has been found to inhibit the growth of various parasites.